Cas no 1484757-35-8 ((4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1484757-35-8
• MF: C₈H₁₂Cl₂N₂O₂S
• MW: 271.164078712463
• CID: 5857637
• PubChem ID: 65887106
• Update Time: 2025-06-11

(4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• EN300-1120538
• 1484757-35-8
• AKOS015228521

• Inchi： 1S/C8H12Cl2N2O2S/c1-3-6-8(9)7(5-15(10,13)14)12(4-2)11-6/h3-5H2,1-2H3
• InChI Key： DBPHLMDGUSSLQV-UHFFFAOYSA-N
• SMILES： ClC1C(CC)=NN(CC)C=1CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 269.9996542g/mol
• Monoisotopic Mass: 269.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Research Briefing on (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1484757-35-8): Recent Advances and Applications

The compound (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1484757-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing synthesizes the latest findings on this sulfonyl chloride derivative, focusing on its synthetic utility, biological relevance, and emerging applications in pharmaceutical development.

Recent studies have highlighted the role of (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of novel sulfonamide derivatives with potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of glaucoma and other disorders.

Structural analyses conducted via X-ray crystallography and NMR spectroscopy have revealed that the electron-withdrawing nature of the sulfonyl chloride group at the 5-position of the pyrazole ring significantly influences the compound's reactivity. This characteristic makes it particularly valuable for nucleophilic substitution reactions, enabling the construction of diverse molecular scaffolds. Computational studies published in ACS Omega (2024) further support these findings, showing excellent correlation between predicted and observed reactivity patterns.

In the context of drug discovery, several research groups have employed (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride as a building block for targeted covalent inhibitors. A notable application appears in recent patent filings (WO202318765A1, 2023) describing its use in developing irreversible kinase inhibitors with enhanced selectivity profiles. The compound's ability to form stable covalent adducts with cysteine residues in target proteins has been particularly exploited in cancer therapeutics development.

From a safety and handling perspective, new stability studies have provided important insights into the storage conditions and shelf-life of this compound. Research published in Organic Process Research & Development (2024) recommends storage under inert atmosphere at -20°C to prevent decomposition, with particular attention to moisture sensitivity due to the reactive sulfonyl chloride moiety. These findings have important implications for industrial-scale applications.

Looking forward, the unique chemical properties of (4-chloro-1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride position it as a valuable tool in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a linker in antibody-drug conjugates. The compound's CAS number (1484757-35-8) has become increasingly prevalent in recent chemical literature, reflecting its growing importance in pharmaceutical research and development.